Analytical energy gradients for local coupled-cluster methods†
Physical Chemistry Chemical Physics Pub Date: 2001-11-09 DOI: 10.1039/B105126C
Abstract
Analytical expressions for evaluating energy gradients for local coupled-cluster wavefunctions are derived, and relations between the conventional and local coupled-cluster theories are elaborated. In the more general local case additional terms arise from the geometry dependence of the localization transformation and the non-orthogonality of the projected atomic orbitals (PAOs) which are used to span the virtual space. Furthermore, if the excitations from a given orbital pair are restricted to subsets (domains) of PAOs, new terms arise from the geometry dependence of these subspaces. The gradient theory is also generalized to the case in which weakly correlated electron pairs are treated by local second-order Møller–Plesset theory (LMP2) while the contributions of strong pairs are computed at the coupled-cluster level. A number of test calculations are presented in which optimized equilibrium structures are compared for local and conventional calculations, and it is concluded that the local approximations hardly affect the accuracy.
Recommended Literature
- [1] Insights into blue-light activated red-emitting persistent luminescence from Pr3+-doped phosphors
- [2] Fabrication of a magnetic ternary ZnFe2O4/TiO2/RGO Z-scheme system with efficient photocatalytic activity and easy recyclability†
- [3] Layered titanate–zinc oxide nanohybrids with mesoporosity†
- [4] Prospects and challenges of the electrocaloric phenomenon in ferroelectric ceramics
- [5] Pillar[5]arene-based supramolecular photosensitizer for enhanced hypoxic-tumor therapeutic effectiveness†
- [6] Synthesis and characterization of Pt(ii)-based potent anticancer agents with minimum normal cell toxicity: their bio-activity and DNA-binding properties†
- [7] Tuning the interfacial electronic structure via Au clusters for boosting photocatalytic H2 evolution†
- [8] Postsynthesis Mn-doping in CsPbI3 nanocrystals to stabilize the black perovskite phase†
- [9] Unravelling the electrochemical mechanisms for nitrogen fixation on single transition metal atoms embedded in defective graphitic carbon nitride†
- [10] Evaluation of a high nutritional quality snack based on oat flakes and inulin: effects on postprandial glucose, insulin and ghrelin responses of healthy subjects
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 15366-08-2
-
CAS no.: 131159-39-2
